5-methyl-N-(2-(4-(thiophene-3-carbonyl)piperazin-1-yl)ethyl)isoxazole-3-carboxamide hydrochloride

• IUPAC Name: 5-methyl-N-[2-[4-(thiophene-3-carbonyl)piperazin-1-yl]ethyl]-1,2-oxazole-3-carboxamide;hydrochloride
• InChI: InChI=1S/C16H20N4O3S.ClH/c1-12-10-14(18-23-12)15(21)17-3-4-19-5-7-20(8-6-19)16(22)13-2-9-24-11-13;/h2,9-11H,3-8H2,1H3,(H,17,21);1H
• InChI Key: IAEQVVWNLMGMLK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)C(=O)NCCN2CCN(CC2)C(=O)C3=CSC=C3.Cl
• Molecular Formula: C16H21ClN4O3S
• Molecular Weight: 384.9 g/mol
• CAS No.: 1351649-17-6

Description

5-methyl-N-(2-(4-(thiophene-3-carbonyl)piperazin-1-yl)ethyl)isoxazole-3-carboxamide hydrochloride is a useful research compound. Its molecular formula is C16H21ClN4O3S and its molecular weight is 384.88. The purity is usually 95%.
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Mechanism of Action

Target of Action

It’s known that thiophene-based analogs have been studied as potential biologically active compounds . They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects .

Mode of Action

Thiophene derivatives are known to exhibit many pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties .

Biochemical Pathways

It’s known that thiophene derivatives can interact with various biochemical pathways due to their broad-spectrum biological activities .

Result of Action

Given the broad-spectrum biological activities of thiophene derivatives , it can be inferred that this compound may have diverse molecular and cellular effects.